2-Amino-3-hydroxy-2-methylbutanoic acid

• Molecular Formula: C5H11NO3
• Molecular Weight: 133.15 g/mol
• IUPAC Name: 2-amino-3-hydroxy-2-methylbutanoic acid
• InChI: InChI=1S/C5H11NO3/c1-3(7)5(2,6)4(8)9/h3,7H,6H2,1-2H3,(H,8,9)
• InChI Key: NWZTXAMTDLRLFP-UHFFFAOYSA-N
• SMILES: CC(C(C)(C(=O)O)N)O
• CAS No.: 10148-74-0

Description

2-Amino-3-hydroxy-2-methylbutanoic acid is a compound with the molecular weight of 169.61. It is a non-proteinogenic L-alpha-amino acid and a hydroxy-L-valine. It is also a structural derivative of butyric acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H11NO3.ClH/c1-3(7)5(2,6)4(8)9;/h3,7H,6H2,1-2H3,(H,8,9);1H. This indicates the presence of a chlorine atom in the molecule, suggesting that it may exist as a hydrochloride salt.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The compound is stored at room temperature.

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary measures include avoiding dust formation and contact with skin and eyes.